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Compound of Interest

Compound Name: SC-10

Cat. No.: B1681507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution for the Protein Kinase C (PKC) activator, SC-10.

Introduction
SC-10 (CAS 102649-79-6) is a chemical compound identified as an activator of Protein Kinase

C (PKC), a family of enzymes crucial in various cellular signaling pathways.[1] PKC is involved

in controlling cell growth, differentiation, and apoptosis. The use of specific activators like SC-
10 is essential for studying these pathways and for the development of novel therapeutics.

Accurate preparation of a stock solution is the first critical step for reliable and reproducible

experimental results.

Chemical and Physical Properties of SC-10
A summary of the key quantitative data for SC-10 is presented in the table below for easy

reference.
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Property Value Reference

CAS Number 102649-79-6 [1][2]

Molecular Formula C₁₇H₂₂ClNO₂S [1][2]

Molecular Weight 339.88 g/mol [1][2]

IUPAC Name
N-Heptyl-5-chloro-1-

naphthalenesulfonamide
[2]

Solubility DMSO [2]

Purity Typically ≥98% by HPLC [2]

Appearance Solid (form may vary)

Storage (Solid)
0°C (short term), -20°C (long

term), desiccated
[2]

Storage (Stock Solution)
-20°C (up to 1 month), -80°C

(up to 6 months)

Experimental Protocol: Preparation of a 10 mM SC-
10 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SC-10 in Dimethyl

Sulfoxide (DMSO).

Materials:

SC-10 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (sterile, amber or covered in foil)

Pipettors and sterile pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Preparation: Before starting, ensure the work area is clean and that all necessary equipment

is calibrated and readily available. Allow the vial of solid SC-10 to equilibrate to room

temperature before opening to prevent condensation.

Weighing SC-10:

Tare a clean, empty microcentrifuge tube on the analytical balance.

Carefully weigh out 3.40 mg of SC-10 into the tared tube. This mass is calculated based

on the molecular weight to achieve a 10 mM concentration in 1 mL of solvent.

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (339.88 g/mol ) * (1000 mg/g) = 3.3988

mg/mL ≈ 3.40 mg/mL

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the weighed SC-10.

Cap the tube securely.

Mixing:

Vortex the solution thoroughly until the solid SC-10 is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid

excessive heat.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the 10 mM stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber microcentrifuge

tubes or tubes wrapped in aluminum foil to protect from light.
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For short-term storage (up to 1 month), store the aliquots at -20°C.

For long-term storage (up to 6 months), store the aliquots at -80°C.

Note on Solubility: SC-10 is readily soluble in DMSO.[2] Its solubility in aqueous buffers such

as PBS is expected to be low. Therefore, it is recommended to prepare a concentrated stock

solution in DMSO and then dilute it to the final working concentration in the aqueous

experimental medium immediately before use. The final concentration of DMSO in the assay

should be kept low (typically <0.5%) to avoid solvent-induced artifacts.

Visualizations
Protein Kinase C (PKC) Signaling Pathway
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General Protein Kinase C (PKC) Signaling Pathway
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Caption: General Protein Kinase C (PKC) Signaling Pathway.

Experimental Workflow for SC-10 Stock Solution
Preparation
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Workflow for SC-10 Stock Solution Preparation
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Caption: Workflow for preparing SC-10 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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